molecular formula C8H19NO3S B8671859 3-[(2-Methylbutyl)amino]propane-1-sulfonic acid CAS No. 819862-86-7

3-[(2-Methylbutyl)amino]propane-1-sulfonic acid

Cat. No.: B8671859
CAS No.: 819862-86-7
M. Wt: 209.31 g/mol
InChI Key: CZDRGRUWRYHMHH-UHFFFAOYSA-N
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Description

3-[(2-Methylbutyl)amino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

819862-86-7

Molecular Formula

C8H19NO3S

Molecular Weight

209.31 g/mol

IUPAC Name

3-(2-methylbutylamino)propane-1-sulfonic acid

InChI

InChI=1S/C8H19NO3S/c1-3-8(2)7-9-5-4-6-13(10,11)12/h8-9H,3-7H2,1-2H3,(H,10,11,12)

InChI Key

CZDRGRUWRYHMHH-UHFFFAOYSA-N

Canonical SMILES

CCC(C)CNCCCS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (+/−)-2-methylbutylamine (10 g, 115 mmol) in tetrahydrofuran (80 mL) was slowly added a solution of 1,3-propane sultone (13.5 g, 109 mmol) in THF (20 mL). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid material was collected by filtration, washed with acetone (2×30 mL). The solid was suspended 95% Acetone/EtOH (200 mL). The suspension was stirred at room temperature for 5 minutes. The solid product was collected by filtration, and dried in a vacuum oven (50° C.), to afford compound DS (17.6 g, 78%). 1H NMR (D2O, 500 MHz) δ ppm 3.07 (t, 2H, J=7.8 Hz), 2.93 (m, 3H), 2.76 (m, 1H), 2.01 (m, 2H), 1.67 (m, 1H), 1.30 (m, 1H), 1.09 (m, 1H), 0.81 (d, 3H, J=6.8 Hz), 0.77 (t, 3H, J=6.8 Hz). 13C NMR (D2O, 125 MHz) δ ppm 53.48, 48.13, 46.92, 31.96, 26.38, 21.29, 16.11, 10.19. ES-MS 210 (M+1).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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